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Compound of Interest

Compound Name: Mifanertinib
CAS No.: 1639014-72-4
Cat. No.: B10856164

Get Quote

Executive Summary: Immediate Action Card

Mifanertinib (also known as Mefatinib) is a third-generation, irreversible EGFR tyrosine kinase
inhibitor (TKI).[1] Like other covalent antineoplastics, it poses significant reproductive and
specific organ toxicity risks. It must not be treated as general trash or standard biological

waste.
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Critical Parameter Directive
Waste Classification Cytotoxic / Antineoplastic Chemical Waste
Primary Disposal Method High-Temperature Incineration (>1000°C)

@ DO NOT autoclave (does not destroy
chemical structure).@ DO NOT dispose of
down sink/drain.@ DO NOT mix with oxidizers.

[1]

Prohibited Actions

Absorbent pads + 10% Bleach (Sodium
Spill Reagent Hypochlorite) for surface deactivation followed

by surfactant wash.[1]

Chemical Profile & Hazard Identification

Understanding the physicochemical nature of Mifanertinib is required to select the correct
waste stream. As a halogenated organic compound containing both Chlorine and Fluorine, it
requires specific segregation to prevent the formation of toxic byproducts during improper

disposal.

Physicochemical Data Table
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Property Value Relevance to Disposal

Unique identifier for waste

CAS Number 1639014-72-4 o
manifesting.[1]
Contains Halogens (F, Cl).[2]
Molecular Formula C21H19CIF3Ns02 Must go to halogenated waste
streams if liquid.
Molecular Weight 465.9 g/mol Heavy molecule, non-volatile.
Irreversible binding; high
Mechanism Covalent EGFR Inhibitor biological potency even in
trace amounts.
Use organic solvents for
Solubility DMSO, Methanol cleaning residues; water alone

is ineffective.

GHS Hazard Classification (derived from class data)[1]

o Acute Toxicity (Oral): Category 3/4 (Toxic/Harmful if swallowed).[1]
o Reproductive Toxicity: Category 1B (May damage fertility or the unborn child).
o STOT-RE: Specific Target Organ Toxicity (Repeated Exposure).[1]

Waste Segregation & Disposal Protocol

This protocol is designed to ensure "Cradle-to-Grave" tracking, a regulatory requirement under
RCRA (Resource Conservation and Recovery Act) and equivalent international standards.[1]

A. Solid Waste (Trace Contamination)[1]

e Items: Gloves, pipette tips, weighing boats, empty vials (<3% residue).
e Protocol:

o Collect in a dedicated Yellow (Cytotoxic) or Purple waste bin (depending on facility color
coding).[1]
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o Container must be rigid, leak-proof, and labeled "Cytotoxic Waste - Incinerate Only."[1]

o Do not place in red biohazard bags destined for autoclaving; heat sterilization does not
degrade the inhibitor.

B. Liquid Waste (Mother Liquors & HPLC Waste)[1]

 |tems: Expired stock solutions (DMSO), HPLC effluent containing Mifanertinib.
e Protocol:

o Segregate into Halogenated Solvent Waste carboys.

o Label clearly: "Contains Mifanertinib (EGFR Inhibitor) - Toxic."[1]

o Self-Validating Step: Check pH. If HPLC mobile phases were acidic/basic, ensure the
waste carboy is compatible (e.g., do not mix acidic waste with cyanide or sulfide waste).

C. Bulk Substance (Pure Compound)[1]

e Items: Unused powder, expired API.
e Protocol:
o Leave in original container if possible.
o Place original container inside a secondary clear sealable bag.
o Manifest as "Lab Pack" waste for High-Temperature Incineration.

Visualized Workflows
Workflow 1: Waste Segregation Decision Tree

This logic flow ensures no cross-contamination of waste streams.
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Waste Generated

Is it Solid or Liquid?

Liquid Kolid

Liquid Waste Solid Waste

Contains Halogens?
(Mifanertinib has F/CI)

Trace (<3%) or Bulk?

1 S~
Yes (Required) NEVER Trace (Tips, Gloves) \Bulk (Expired API) ~~~_ NEVER
I ~

Halogenated Solvent Yellow/Purple Bin Lab Pack for
Waste Stream (Cytotoxic Incineration) High-Temp Incineration

Red Biohazard Bag
(Autoclave)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Mifanertinib waste. Note the strict prohibition of drain
disposal and autoclaving.

Workflow 2: Emergency Spill Response

In the event of a powder spill or liquid splash, follow this containment logic to minimize

exposure.

4. DECONTAMINATE
1. 10% Bleach Wipe

2. PPE UP
Double Nitrile Gloves
Resp. Protection (N95/P100)
Gown

5. DISPOSE
All materials into
Cytotoxic Waste Bin

3. CONTAIN
Cover with absorbent pads
(Do not sweep dust)

1. ALERT
Notify personnel
Isolate area

2. Solvent (Ethanol) Wipe
3. Detergent Wash
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Figure 2: Step-by-step spill response protocol. Double-gloving is critical due to the compound's
potency.[1]

Decontamination & Verification

Because Mifanertinib is a covalent inhibitor, simple washing may not suffice for glassware or
permanent fixtures.

o Solubilization: First, wipe the surface with Ethanol (70%) or DMSO. Mifanertinib is poorly
soluble in water; water alone will spread the contamination rather than remove it.

« Inactivation: Follow with a wipe down using 10% Sodium Hypochlorite (Bleach). While this
may not fully degrade the core quinazoline structure immediately, it aids in oxidation and
physical removal.

o Final Wash: Clean with a detergent solution (e.g., Alconox) and rinse with water to remove
chemical residues.

» Verification (Self-Validating): For high-safety areas, use a UV lamp (many quinazolines
fluoresce) or perform a swab test analyzed by LC-MS if moving equipment out of a regulated
zone.[1]

Regulatory Compliance & Grounding

This guide adheres to principles defined by the Occupational Safety and Health Administration
(OSHA) and the National Institute for Occupational Safety and Health (NIOSH) regarding
Hazardous Drugs.

 RCRA Status: While not explicitly P-listed (acute hazardous waste) by name in 40 CFR
261.33, Mifanertinib meets the criteria for characteristic hazardous waste due to toxicity.[1]
It must be managed as hazardous waste.[3]

» NIOSH Alignment: As a Tyrosine Kinase Inhibitor (TKI) with antineoplastic activity, it falls
under Group 1 (Antineoplastic drugs) handling precautions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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